N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C15H18N2O4/c1-15(20,10-6-7-10)9-16-13(18)8-17-11-4-2-3-5-12(11)21-14(17)19/h2-5,10,20H,6-9H2,1H3,(H,16,18)
• InChI Key: GKPJVWBZQHNYHN-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CN1C2=CC=CC=C2OC1=O)(C3CC3)O
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol
• CAS No.: 1286728-86-6

Description

N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.319. The purity is usually 95%.
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Scientific Research Applications

Inhibitors of Mycobacterium tuberculosis

A study developed a series of substituted 2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide derivatives as inhibitors of Mycobacterium tuberculosis (MTB) enoyl-acyl carrier protein reductase (InhA), showing promising results against drug-sensitive and -resistant MTB strains without cytotoxicity against a specific cell line. This suggests potential applications of structurally related compounds in tuberculosis treatment (Pedgaonkar et al., 2014).

Anticancer and Antioxidant Activities

Research into novel 2-(1,2-benzisothiazol-3-yloxy)-N-(1-aryl-3-cyanopyrazol-5-yl)-acetamides demonstrated inhibition effects on selected bacteria and algae, indicating the potential of related compounds in biomedical applications, including anticancer and antioxidant activities (Yu et al., 2020).

Polymer Applications

Poly(2-oxazoline)s, with structures related to oxazolines like those possibly derivable from the target compound, are studied for their biocompatibility and potential as biomaterials for drug, gene, protein, and radionuclide delivery, highlighting the versatility of such compounds in biomedical engineering (Sedláček et al., 2012).

Synthesis of Oxazolo- and Oxazino[3,2-d][1,4]benzodiazepinones

Investigations into the cyclization of certain acetanilide derivatives to produce oxazolo and oxazino analogs, related to the chemical structure of the compound of interest, are relevant for the development of new pharmacologically active molecules (Lemke & Hanze, 1971).